Cas no 62485-98-7 (1-acetyl-1H-Indole-3-acetonitrile)

• Product Name: 1-acetyl-1H-Indole-3-acetonitrile
• CAS No: 62485-98-7
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 443134
• PubChem ID: 12324165
• Update Time: 2025-04-19

1-acetyl-1H-Indole-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-1H-Indole-3-acetonitrile
• 1H-Indole-3-acetonitrile, 1-acetyl-
• 2-(1-acetylindol-3-yl)acetonitrile
• (1-Acetyl-1H-indol-3-yl)acetonitrile
• SCHEMBL8803444
• 62485-98-7
• N-Acetyl-indol-3-acetonitril
• 1-Acetyl-3-indolylacetonitrile
• DTXSID70489126

• Inchi： 1S/C12H10N2O/c1-9(15)14-8-10(6-7-13)11-4-2-3-5-12(11)14/h2-5,8H,6H2,1H3
• InChI Key： QVXKKOGYIMENPO-UHFFFAOYSA-N
• SMILES： O=C(C)N1C=C(CC#N)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 198.0794
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.79